[(3Z)-4-(methylsulfanyl)-1,1-dioxo-1lambda6-thiolan-3-ylidene]amino N-(3-nitrophenyl)carbamate

• IUPAC Name: [(Z)-(4-methylsulfanyl-1,1-dioxothiolan-3-ylidene)amino] N-(3-nitrophenyl)carbamate
• InChI: InChI=1S/C12H13N3O6S2/c1-22-11-7-23(19,20)6-10(11)14-21-12(16)13-8-3-2-4-9(5-8)15(17)18/h2-5,11H,6-7H2,1H3,(H,13,16)/b14-10-
• InChI Key: YUWLNBMGJJIDKW-UVTDQMKNSA-N
• Canonical SMILES: CSC1CS(=O)(=O)CC1=NOC(=O)NC2=CC(=CC=C2)[N+](=O)[O-]
• Isomeric SMILES: CSC\1CS(=O)(=O)C/C1=N/OC(=O)NC2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C12H13N3O6S2
• Molecular Weight: 359.4 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular formula of C12H14N2O4S2 and a molecular weight of 314.37. Additional properties such as melting point, boiling point, and density are not specified in the available resources.

Scientific Research Applications

• Antibacterial Applications : A study by Ravichandiran, Premnath, & Vasanthkumar (2015) focused on synthesizing and characterizing derivatives similar to the compound , with a focus on antibacterial properties. This research highlighted the potential of these compounds in combating bacterial infections.

• Anticancer Activity : Research by Johnston et al. (1984) explored the synthesis of related compounds and their anticancer activity. The study emphasized the potential effectiveness of these compounds against certain types of cancer cells.

• Prodrug Moieties for Chiral Amines : A study by Alexander et al. (1996) investigated the use of similar compounds as prodrug moieties for chiral primary and secondary amino functional drugs. This research opens up possibilities for drug development and targeted therapies.

• Synthesis and Biological Activity of Novel Compounds : Research by Rahman et al. (2005) described the synthesis of novel compounds related to the compound , with an emphasis on their stereochemistry and biological activity. This suggests potential applications in various therapeutic areas.

• Studies in Chemical Reactions : Shaw & Miller (1970) conducted a study on the reactions of similar sulfone compounds in various conditions, shedding light on the chemical behavior and potential applications of such compounds in chemical synthesis and reactions Shaw & Miller (1970).

• Synthesis of Spiro Compounds : A study by Velikorodov et al. (2011) focused on the synthesis of spiro compounds with a carbamate functionality, similar to the compound . This research could have implications for the development of new chemical entities with potential pharmacological applications.

• Thymidylate Synthase Inhibition : Gangjee et al. (1996) synthesized analogs related to the compound of interest as potential inhibitors of thymidylate synthase. This could suggest potential therapeutic applications in the treatment of diseases where thymidylate synthase is a key factor Gangjee et al. (1996).